2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C14H14N4S/c1-2-4-13-12(3-1)16-14(19-13)18-8-11(9-18)7-17-6-5-15-10-17/h1-6,10-11H,7-9H2
• InChI Key: WIGSWJCVLGGKPJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3S2)CN4C=CN=C4
• Molecular Formula: C14H14N4S
• Molecular Weight: 270.35 g/mol

Description

“2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” is a complex organic compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds is characterized by a five-membered heterocyclic moiety. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. The specific physical and chemical properties of “2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” are not detailed in the available resources.

Scientific Research Applications

Anticancer Properties

Imidazole-containing compounds have garnered significant attention due to their potential as anticancer agents. “2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” may exhibit cytotoxic effects against cancer cells by interfering with cell division, inducing apoptosis, or inhibiting specific enzymes involved in tumor growth. .

Antifungal Activity

Imidazole derivatives often display antifungal properties. This compound could inhibit fungal enzymes essential for cell wall synthesis or disrupt membrane integrity. .

Antiviral Potential

Given the global impact of viral infections, compounds with antiviral activity are highly sought after. “2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” might interfere with viral replication or entry mechanisms. .

Anti-Inflammatory Effects

Imidazole-based molecules often exhibit anti-inflammatory properties by modulating immune responses. This compound could potentially inhibit pro-inflammatory cytokines or enzymes involved in inflammation pathways. .

Antibacterial Activity

Imidazole derivatives have shown promise as antibacterial agents. “2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” may target bacterial enzymes or cell wall components. .

Neuroprotective Potential

Imidazole-containing compounds often interact with neurotransmitter receptors and neuronal pathways. .

Antidiabetic Properties

Exploring whether “2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” affects glucose metabolism or insulin signaling pathways is essential. .

Other Applications

Beyond the mentioned fields, researchers are investigating its potential in wound healing, cardiovascular diseases, and enzyme inhibition. .

Mechanism of Action

Target of Action

It’s known that imidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Therefore, the compound may interact with a variety of targets depending on its specific structure and functional groups.

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects . The specific interactions and resulting changes would depend on the nature of the target and the specific structure of the compound.

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives , it can be inferred that the compound may influence multiple biochemical pathways. The downstream effects would depend on the specific pathways involved and the nature of the compound’s interaction with its targets.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could influence its absorption and distribution. The metabolism and excretion of the compound would depend on its specific structure and the biological systems it interacts with.

Result of Action

Given the wide range of biological activities associated with imidazole derivatives , the compound could have diverse effects at the molecular and cellular levels. These effects would depend on the specific targets of the compound and the nature of its interactions with these targets.